Cas no 2034277-21-7 (N-(9H-fluoren-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(9H-fluoren-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 2034277-21-7
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 6249215
• PubChem ID: 91813976
• Update Time: 2025-05-20

N-(9H-fluoren-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025315765
• 2034277-21-7
• F6445-7103
• N-(9H-fluoren-2-yl)-4-methoxy-1-methyl-6-oxopyridine-3-carboxamide
• N-(9H-fluoren-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H18N2O3/c1-23-12-18(19(26-2)11-20(23)24)21(25)22-15-7-8-17-14(10-15)9-13-5-3-4-6-16(13)17/h3-8,10-12H,9H2,1-2H3,(H,22,25)
• InChI Key： QSNACTQSMGMADD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(C)C=C1C(NC1C=CC2C3C=CC=CC=3CC=2C=1)=O)=O

Computed Properties

• Exact Mass: 346.13174244g/mol
• Monoisotopic Mass: 346.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(9H-fluoren-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-(9H-fluoren-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2034277-21-7)

N-(9H-fluoren-2-yl-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034277-21-7, represents a novel class of molecules with potential applications in the development of therapeutic agents. The structural complexity and unique chemical properties of this compound make it a subject of extensive research and exploration.

The molecular structure of N-(9H-fluoren-2-yl-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide) incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a fluorene moiety at the 9H position enhances the compound's solubility and stability, while the methoxy group at the 4-position introduces a hydrophobic interaction that can influence its binding affinity to biological targets. Additionally, the pyridine ring system, characterized by its oxo and carboxamide functionalities, plays a crucial role in modulating the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways associated with human diseases. N-(9H-fluoren-2-yl-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide) has been investigated for its potential role in modulating enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. Preliminary studies have demonstrated its ability to interact with specific proteins, leading to altered cellular signaling and functional outcomes.

The synthesis of N-(9H-fluoren-2-yl-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide) involves a multi-step organic synthesis process that requires precise control over reaction conditions and reagent selection. The introduction of the fluorene group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex pyridine core structure efficiently.

One of the most compelling aspects of N-(9H-fluoren-2-ylyl-4-methoxy-l-methyl-l-oxo-l,l-dihydropyridine-l-carboxamide) is its potential as a scaffold for drug discovery. The structural features of this compound allow for modifications that can enhance its pharmacological properties, including solubility, bioavailability, and target specificity. Researchers have explored various derivatives to optimize these characteristics, leading to promising candidates for further preclinical evaluation.

The biological activity of N-(9H-fluoren-l2-ylyl-4-methoxy-l-methyl-l-oxo-l,l-dihydropyridine-l-carboxamide) has been evaluated through in vitro and in vivo studies. These investigations have revealed its potential as an inhibitor of kinases and other enzymes implicated in disease mechanisms. For instance, studies have shown that this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Such inhibitory effects may have therapeutic implications in treating cancers and other proliferative disorders.

In addition to its kinase inhibitory activity, N-(9H-fluoren-l2-ylyl-4-methoxy-l-methyl-l-oxo-l,l-dihydropyridine-l-carboxamide) has demonstrated interactions with other targets relevant to inflammation and neurodegeneration. The fluorene moiety has been shown to modulate microglial activation, a key process in neuroinflammatory responses. Furthermore, the compound's ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The pharmacokinetic profile of N-(9H-fluoren-l2-ylyl-4-methoxy-l-methyl-l-oxo-l,l-dihydropyridine-l-carboxamide) is another area of interest. Studies have indicated that this compound exhibits favorable metabolic stability and moderate oral bioavailability. These properties are essential for developing effective therapeutic agents that can be administered orally with minimal degradation before reaching their target sites.

The future direction of research on N-(9H-fluoren-l2-ylyl-4-methoxy-l-methyl-l-oxo-l,l-dihydropyridine-l-carboxamide) includes further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents on the pyridine ring or introducing additional functional groups to improve binding affinity and selectivity. Additionally, exploring new synthetic routes could lead to more efficient production methods, reducing costs and improving scalability for industrial applications.

In conclusion, N-(9H-fluoren-la-ylyl-4-methoxy-la-methyl-la-oxy-la,a-dihydropyridine-la-carboxamide) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation into treating various human diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in advancing medical science.